S-(5/'-deoxy-5/'-adenosyl)-1-ammonio-4-(methylsulfonio)-2-cyclopentene
S-(5/'-deoxy-5/'-adenosyl)-1-ammonio-4-(methylsulfonio)-2-cyclopentene
Brand Name:
Vulcanchem
CAS No.:
142697-76-5
VCID:
VC0120944
InChI:
InChI=1S/C16H23N6O4S.2H2O4S/c1-27(8-3-2-7(17)4-8)16(25)12-10(23)11(24)15(26-12)22-6-21-9-13(18)19-5-20-14(9)22;2*1-5(2,3)4/h2-3,5-8,10-12,15-16,23-25H,4,17H2,1H3,(H2,18,19,20);2*(H2,1,2,3,4)/q+1;;/p-1/t7?,8?,10-,11+,12-,15+,16?,27?;;/m0../s1
SMILES:
C[S+](C1CC(C=C1)N)C(C2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)O.OS(=O)(=O)O.OS(=O)(=O)[O-]
Molecular Formula:
C16H26N6O12S3
Molecular Weight:
590.6 g/mol
S-(5/'-deoxy-5/'-adenosyl)-1-ammonio-4-(methylsulfonio)-2-cyclopentene
CAS No.: 142697-76-5
Main Products
VCID: VC0120944
Molecular Formula: C16H26N6O12S3
Molecular Weight: 590.6 g/mol
| CAS No. | 142697-76-5 |
|---|---|
| Product Name | S-(5/'-deoxy-5/'-adenosyl)-1-ammonio-4-(methylsulfonio)-2-cyclopentene |
| Molecular Formula | C16H26N6O12S3 |
| Molecular Weight | 590.6 g/mol |
| IUPAC Name | (4-aminocyclopent-2-en-1-yl)-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]-hydroxymethyl]-methylsulfanium;hydrogen sulfate;sulfuric acid |
| Standard InChI | InChI=1S/C16H23N6O4S.2H2O4S/c1-27(8-3-2-7(17)4-8)16(25)12-10(23)11(24)15(26-12)22-6-21-9-13(18)19-5-20-14(9)22;2*1-5(2,3)4/h2-3,5-8,10-12,15-16,23-25H,4,17H2,1H3,(H2,18,19,20);2*(H2,1,2,3,4)/q+1;;/p-1/t7?,8?,10-,11+,12-,15+,16?,27?;;/m0../s1 |
| Standard InChIKey | XHPMJOLFPZNQBZ-OZHVXATGSA-M |
| Isomeric SMILES | C[S+](C1CC(C=C1)N)C([C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)O)O.OS(=O)(=O)O.OS(=O)(=O)[O-] |
| SMILES | C[S+](C1CC(C=C1)N)C(C2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)O.OS(=O)(=O)O.OS(=O)(=O)[O-] |
| Canonical SMILES | C[S+](C1CC(C=C1)N)C(C2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)O.OS(=O)(=O)O.OS(=O)(=O)[O-] |
| Synonyms | AdoMac AdoMac disulfate AdoMac disulfate (1R(-)-(1alpha,4beta))- AdoMac disulfate (1S(-)-(1alpha,4alpha))- S-(5'-deoxy-5'-adenosyl)-1-ammonio-4-(methylsulfonio)-2-cyclopentene S-(5'-deoxy-5'-adenosyl)-1-ammonio-4-(methylsulfonio)-2-cyclopentene disulfate, (1S(-)-(1alpha,4alpha))-isome |
| PubChem Compound | 3083364 |
| Last Modified | Nov 11 2021 |
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